4-(4-amino-3-fluorophenyl)-2H-phthalazin-1-one

• IUPAC Name: 4-(4-amino-3-fluorophenyl)-2H-phthalazin-1-one
• InChI: InChI=1S/C14H10FN3O/c15-11-7-8(5-6-12(11)16)13-9-3-1-2-4-10(9)14(19)18-17-13/h1-7H,16H2,(H,18,19)
• InChI Key: DJPQWGLASBUJTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)C3=CC(=C(C=C3)N)F
• Molecular Formula: C14H10FN3O
• Molecular Weight: 255.25 g/mol
• CAS RN: 1181378-09-5

Description

4-(4-amino-3-fluorophenyl)-2H-phthalazin-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. This compound is also known as Phthalazinone Fluorophenyl Amino, and it is a derivative of phthalazine.

Scientific Research Applications

Synthesis of Biologically Active Molecules

Research has indicated that certain fluorine-containing compounds, such as 4-(4-amino-3-fluorophenyl)-2H-phthalazin-1-one, can be used in the synthesis of new molecules with potential antibacterial activities. For instance, the synthesis of thiadiazolotriazinones incorporating fluorine-containing pharmacophores demonstrated promising antibacterial properties at low concentrations (Holla, B. S., Bhat, K., & Shetty, N. S., 2003).

Fluorescent Materials for Sensing and Logic Gates

Compounds containing the 4-amino-N-aryl-1,8-naphthalimide moiety, which shares structural similarities with 4-(4-amino-3-fluorophenyl)-2H-phthalazin-1-one, have been designed as fluorescent logic gates. These materials exhibit reconfigurable logic based on solvent polarity, potentially useful for probing cellular microenvironments (Gauci, Gabriel, & Magri, David C., 2022).

Anticancer Activities

A series of derivatives based on the phthalazine structure, including those similar to 4-(4-amino-3-fluorophenyl)-2H-phthalazin-1-one, have been synthesized and tested for their anticancer activities. Certain derivatives have shown higher activity than cisplatin against various cancer cell lines, indicating their potential as therapeutic agents (Li, Juan et al., 2006).

Development of Novel Polymers

The incorporation of the phthalazinone moiety into polymers has been explored for the development of materials with unique properties. For example, fluorinated polyamides derived from unsymmetrical diamines containing the phthalazinone moiety have demonstrated excellent solubility and thermal stability, making them suitable for advanced material applications (Wang, Chenyi et al., 2007).